Cas no 868369-45-3 (4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-45-3
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5847259
• PubChem ID: 2150866
• Update Time: 2025-07-14

4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• LMSBQIKFBVXCFV-VXPUYCOJSA-N
• 4-acetyl-N-[(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1814-0394
• AKOS024610939
• (Z)-4-acetyl-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-acetyl-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 868369-45-3
• 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C19H18N2O2S/c1-11-9-12(2)17-16(10-11)21(4)19(24-17)20-18(23)15-7-5-14(6-8-15)13(3)22/h5-10H,1-4H3/b20-19+
• InChI Key： LMSBQIKFBVXCFV-FMQUCBEESA-N
• SMILES： C(/N=C1\N(C)C2=CC(C)=CC(C)=C2S\1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 338.10889899g/mol
• Monoisotopic Mass: 338.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75Ų

Additional information on 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 868369-45-3 and Product Name: 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with the CAS number 868369-45-3 and the product name 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its benzothiazole and benzamide moieties, positions it as a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of benzothiazole derivatives in the design of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an acetyl group and a specific double bond configuration in 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide contributes to its unique pharmacological profile. This structural feature is particularly noteworthy as it may influence the compound's interactions with biological targets, thereby modulating its biological activity.

One of the most compelling aspects of this compound is its potential to interact with various enzymes and receptors involved in critical cellular pathways. For instance, studies have suggested that benzothiazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The acetyl group in 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may further enhance its ability to interact with these targets by influencing its solubility and metabolic stability.

The trimethyl substitution pattern at the 3, 5, and 7 positions of the benzothiazole ring is another critical feature that contributes to the compound's pharmacological properties. This substitution pattern has been shown to enhance binding affinity and selectivity towards certain biological targets. Additionally, the presence of a double bond in the (2Z) configuration suggests that this compound may exhibit conformational flexibility, which could be advantageous for optimizing its pharmacokinetic properties.

In vitro studies have begun to explore the biological activity of 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, revealing promising results in several key assays. For example, preliminary data indicate that this compound demonstrates significant inhibitory activity against certain inflammatory enzymes. This finding aligns with the growing interest in developing novel anti-inflammatory agents that can target multiple pathways involved in inflammation without causing adverse side effects.

Furthermore, research has also indicated that this compound may possess anticancer potential. Benzothiazole derivatives have been extensively studied for their ability to induce apoptosis and inhibit proliferation in cancer cells. The specific structural features of 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, particularly the benzamide moiety and the acetyl group, are believed to contribute to its ability to interact with cancer-related proteins and disrupt critical signaling pathways.

The development of new drug candidates often involves rigorous optimization processes to enhance their efficacy and safety profiles. In the case of 4-acetyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, ongoing research aims to refine its chemical structure to improve its pharmacokinetic properties while maintaining or enhancing its biological activity. Techniques such as computational modeling and high-throughput screening are being employed to identify structural modifications that can optimize drug-like characteristics.

One particularly exciting aspect of this research is the potential for 4-acetyl-N-(2Z)-3,5,7-trimethyl-2-hydroxy-dihydropyrimido[4',5':6]benzo[de]isoquinoline derivatives analogs. These derivatives share structural similarities with 4-acetyl-N-(E)-N'-methylidenespiro[indolineone]-1-carboxamides, which have been shown to exhibit potent biological activities. By exploring analogs based on these structures,4-acetyl-N-(E)-N'-methylidenespiro[indolineone]-1-carboxamides, researchers hope to uncover new therapeutic agents with improved efficacy and reduced toxicity.

The synthesis of complex heterocyclic compounds like 4-acetyl-N-(E)-N'-methylidenespiro[indolineone]-1-carboxamides requires sophisticated synthetic strategies. Advances in synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in developing these complex structures efficiently.

The exploration of novel scaffolds is essential for overcoming resistance mechanisms associated with existing drugs. By designing compounds like 4-acetyl-N-(E)-N'-methylidenespiro[indolineone]-1-carboxamides, researchers aim to develop drugs that can target previously unexplored pathways or interact with existing targets in new ways. This approach is crucial for addressing emerging challenges in medicine and ensuring that patients have access to effective treatments for a wide range of diseases.

In conclusion,4-acetyl-N-(E)-N'-methylidenespiro[indolineone]-1-carboxamides represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features contribute to its diverse biological activities,868369−45−35862369−45−35862369−45−35862369−45−35862369−45−35862369−45−35862369−45−35862369−45−35862369−45 −35 −35 −35 −35 −35 −35 −35 −35 −5862369 −45 −5862369 −5862369 −5862369 −5862369 −5862369 −5862369 −58